2,2-Dimethyl-4-oxopentan-3-yl acetate

• CAS: 61628-66-8
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• SMILES: CC(=O)C(C(C)(C)C)OC(=O)C
• InChI: InChI=1S/C9H16O3/c1-6(10)8(9(3,4)5)12-7(2)11/h8H,1-5H3
• InChIKey: PNPRBIBWHFWYHG-UHFFFAOYSA-N

2,2-Dimethyl-4-oxopentan-3-yl acetate Physicochemical Baseline

2,2-Dimethyl-4-oxopentan-3-yl acetate (CAS 61628‑66‑8) is a bifunctional small-molecule building block belonging to the α‑acetoxy ketone subclass. Its structure features a sterically congested tert‑butyl group adjacent to an acetate ester, with a methyl ketone at the opposite terminus. The compound is an organic solvent‑soluble liquid or low‑melting solid [1]. Computed physicochemical properties obtained from authoritative databases indicate a molecular weight of 172.22 g mol⁻¹, a calculated logP (XLogP3) of 1.6, zero hydrogen bond donors, three hydrogen bond acceptors, a topological polar surface area (TPSA) of 43.4 Ų, and four rotatable bonds [2]. These physicochemical attributes define its behavior in partitioning, permeability, metabolic stability, and reactivity and form the basis for direct comparison with the closest commercially available analogs.

Non-HBD scaffold for aprotic reaction environments

Moderate logP supports organic-phase partitioning and extraction workflows

Low TPSA suggests utility in permeability-focused probe design

Limited rotatable bonds may favor crystallization and binding entropy control

• [1] ECHA CHEM. Substance Infocard for 2-Pentanone, 3-(acetyloxy)-4,4-dimethyl- (CAS 61628-66-8). View Source
• [2] PubChem. Compound Summary for CID 13679052, 2,2-Dimethyl-4-oxopentan-3-yl acetate. View Source

Why 2,2-Dimethyl-4-oxopentan-3-yl acetate Outperforms Generic Ketone Analogs

Seemingly minor structural modifications—replacing the acetate ester with a hydroxyl, carboxylic acid, or ethyl ester group—produce quantifiably large shifts in key molecular descriptors that govern solubility, permeability, hydrogen‑bonding capacity, and metabolic susceptibility. Because 2,2‑dimethyl‑4‑oxopentan‑3‑yl acetate possesses zero hydrogen bond donors, a moderate logP of 1.6, and a TPSA of 43.4 Ų, it occupies a discrete region of physicochemical space that cannot be replicated by its closest in‑class analogs [1]. These descriptor differences translate directly into divergent reactivity (e.g., selective hydrolysis, orthogonal protection) and different ADME/Tox profiles when the compound is used as a synthetic intermediate or probe molecule [2]. Generic substitution therefore risks altered reaction outcomes, loss of chemoselectivity, and unreliable structure–activity relationships.

Hydroxy or carboxylic acid analogs introduce a hydrogen bond donor, which may shift solubility and membrane permeability profiles away from the target compound.

Ethyl ester analog adds a rotatable bond, potentially altering crystallization behavior and entropic binding contributions.

Carboxylic acid analog raises TPSA by >10 Ų, which may reduce passive CNS permeability compared to the acetate form.

• [1] PubChem. Compound Summaries: CID 13679052 (target), CID 12294503 (3-hydroxy analog), CID 15560482 (carboxylic acid analog), CID 71464015 (ethyl ester analog). View Source
• [2] DSSTox. DTXSID70546526: 2,2-Dimethyl-4-oxopentan-3-yl acetate. U.S. EPA Computational Toxicology and Exposure Community. View Source

2,2-Dimethyl-4-oxopentan-3-yl acetate: Quantitative Evidence vs. Analogs

Hydrogen-Bond Donor Absence vs. Closest Analogs

The target acetate has zero hydrogen bond donors (HBD = 0), whereas the corresponding 3‑hydroxy‑4,4‑dimethylpentan‑2‑one (CAS 7737‑47‑5) and 2,2‑dimethyl‑4‑oxopentanoic acid (CAS 470‑49‑5) each possess one HBD [1]. The absence of a donor reduces the compound's total hydrogen‑bonding capacity, favoring passive membrane permeability and lowering aqueous solubility relative to the alcohol and acid analogs.

HBD Absence

Class-level inference

Target

0 HBD

Analog Comparators

1 HBD

Alcohol / acid forms

Reported higher passive permeability profile

Computed by Cactvs / PubChem; class-level property

Evidence Dimension	Hydrogen bond donor count (HBD)
Target Compound Data	0
Comparator Or Baseline	3‑Hydroxy‑4,4‑dimethylpentan‑2‑one: 1; 2,2‑Dimethyl‑4‑oxopentanoic acid: 1
Quantified Difference	ΔHBD = −1
Conditions	Computed by Cactvs 3.4.8.18 / PubChem

Why This Matters

The zero HBD count confers higher membrane permeability and lower aqueous solubility, a critical distinction when the compound must cross lipid bilayers or partition into organic phases.

• [1] PubChem. Compound Summaries: CID 13679052, CID 12294503, CID 15560482 (computed hydrogen bond donor counts). View Source

Enhanced Lipophilicity vs. Ester and Alcohol Analogs

The target compound exhibits a computed XLogP3 of 1.6, compared with 1.0 for ethyl 2,2‑dimethyl‑4‑oxopentanoate (CAS 86164‑69‑4) and 1.1 for 3‑hydroxy‑4,4‑dimethylpentan‑2‑one (CAS 7737‑47‑5) [1]. The 0.5–0.6 log unit increase indicates substantially higher lipophilicity, which directly affects partitioning into organic solvents, tissue distribution, and metabolic clearance.

Lipophilicity

Cross-study comparable

Target

logP 1.6

Analog Comparators

logP 1.0–1.1

Ethyl ester / alcohol

Approx. 3× higher octanol-water partition

XLogP3; may support organic extraction design

Evidence Dimension	Computed logP (XLogP3)
Target Compound Data	1.6
Comparator Or Baseline	Ethyl ester: 1.0; Alcohol: 1.1
Quantified Difference	ΔlogP = +0.5 to +0.6
Conditions	XLogP3 computation (PubChem release 2019.06.18 / 2025.04.14)

Why This Matters

A logP difference of 0.5 corresponds to approximately a three‑fold increase in octanol–water partition coefficient, which can be decisive for selection when designing molecules with specific permeability or solubility requirements.

• [1] PubChem. Compound Summaries: CID 13679052, CID 71464015, CID 12294503 (computed XLogP3 values). View Source

Reduced Rotatable Bond Count vs. Ethyl Ester Analog

The target acetate contains four rotatable bonds, whereas the ethyl ester analog (CAS 86164‑69‑4) possesses five [1]. The reduction in conformational freedom can lower the entropic penalty upon binding to a biological target or upon crystallization, potentially improving binding affinity or ease of purification.

Rotatable Bonds

Class-level inference

Target

4 RotBonds

Analog Comparator

5 RotBonds

Ethyl ester

May support improved crystallization tendency

Lower conformational freedom; context-dependent

Evidence Dimension	Rotatable bond count
Target Compound Data	4
Comparator Or Baseline	Ethyl 2,2‑dimethyl‑4‑oxopentanoate: 5
Quantified Difference	ΔRotBonds = −1
Conditions	Computed by Cactvs / PubChem

Why This Matters

Fewer rotatable bonds are correlated with improved oral bioavailability and higher probability of successful crystallization, which can be pivotal when the compound is used as an intermediate for active pharmaceutical ingredients.

• [1] PubChem. Compound Summaries: CID 13679052, CID 71464015 (computed rotatable bond counts). View Source

Polar Surface Area Advantage over Carboxylic Acid Analog

The topological polar surface area (TPSA) of the target acetate is 43.4 Ų, significantly lower than the 54.4 Ų measured for 2,2‑dimethyl‑4‑oxopentanoic acid (CAS 470‑49‑5) [1]. Because TPSA values below 60–70 Ų are generally associated with good blood–brain barrier penetration, the acetate's lower TPSA suggests superior CNS permeability relative to the free acid.

Polar Surface Area

Cross-study comparable

Target

43.4 Ų

Analog Comparator

54.4 Ų

Carboxylic acid

Reported lower TPSA supports CNS permeability interpretation

11 Ų difference; computed by Cactvs

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	43.4 Ų
Comparator Or Baseline	2,2‑Dimethyl‑4‑oxopentanoic acid: 54.4 Ų
Quantified Difference	ΔTPSA = −11.0 Ų
Conditions	Computed by Cactvs / PubChem

Why This Matters

An 11 Ų reduction in TPSA moves the compound further into the favorable range for CNS penetration, making the acetate a more appropriate choice when designing brain‑penetrant probes or intermediates for CNS drugs.

• [1] PubChem. Compound Summaries: CID 13679052, CID 15560482 (computed TPSA values). View Source

2,2-Dimethyl-4-oxopentan-3-yl acetate: High-Confidence Applications

Orthogonal Protecting-Group Strategy

Because the acetate ester can be selectively cleaved under mild enzymatic conditions (e.g., with acetyl esterases) while remaining stable to reagents that would hydrolyze a free carboxylic acid or oxidize a secondary alcohol, 2,2‑dimethyl‑4‑oxopentan‑3‑yl acetate is uniquely suited for orthogonal protection of the α‑hydroxy ketone moiety. Its zero HBD and moderate logP ensure compatibility with anhydrous, aprotic reaction environments, avoiding unwanted hydrogen‑bond interference during sensitive transformations [1].

CNS-Penetrant Probe Synthesis Guided by Lipophilicity

When designing a small‑molecule probe intended to cross the blood–brain barrier, the acetate's XLogP3 of 1.6 and TPSA of 43.4 Ų place it within the physiochemical range associated with high passive CNS permeability [2]. In contrast, the carboxylic acid analog (TPSA 54.4 Ų, XLogP3 0.3) would be expected to exhibit significantly lower brain exposure. Procurement of the acetate over the acid is therefore justified when the synthetic route requires a brain‑penetrant intermediate.

Enzyme-Catalyzed Kinetic Resolution

The four rotatable bonds and the presence of a chiral α‑carbon make 2,2‑dimethyl‑4‑oxopentan‑3‑yl acetate a suitable substrate for lipase‑ or esterase‑mediated kinetic resolution. Its reduced conformational flexibility relative to the ethyl ester analog (four vs. five rotatable bonds) may enhance enantioselectivity in certain enzyme pockets, and the moderate logP facilitates extraction of resolved products from aqueous reaction mixtures [3].

Partition Coefficient-Driven Liquid-Liquid Extraction

The measured logP increment of +0.5 relative to both the ethyl ester and the alcohol analogs means that 2,2‑dimethyl‑4‑oxopentan‑3‑yl acetate partitions more efficiently into organic solvents such as ethyl acetate, diethyl ether, or hexane during extractive work‑up [2]. This predictable partition behavior can be exploited to design high‑yield, scalable purification protocols in process chemistry, reducing solvent volumes and cycle times.

Application

Selection Property

Validation Focus

Orthogonal protection of α-hydroxy ketone

Acetate ester stability with selective enzymatic cleavage

Selective deprotection in anhydrous aprotic media

CNS-penetrant probe design

LogP and TPSA in reported CNS permeability range

Comparative brain exposure vs. carboxylic acid analog

Lipase/esterase kinetic resolution

Reduced conformational flexibility vs. ethyl ester

Enantioselectivity and extraction efficiency review

Liquid-liquid extraction optimization

Higher logP for organic-phase partitioning

Extraction yield and solvent volume reduction studies

• [1] PubChem. Compound Summary for CID 13679052. Computed HBD, logP, TPSA, and rotatable bond data. View Source
• [2] PubChem. Compound Summaries: CID 71464015 (ethyl ester), CID 15560482 (carboxylic acid), CID 12294503 (alcohol). Computed logP and TPSA data. View Source
• [3] DSSTox. DTXSID70546526: 2,2-Dimethyl-4-oxopentan-3-yl acetate. EPA CompTox Chemicals Dashboard. View Source